Cas no 55267-92-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 1-(6-Methylpiperidin-2-yl)propan-2-ol--hydrogen chloride (1/1)
- DTXSID20638748
- NSC208418
- 55267-92-0
- NSC-208418
-
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- Inchi： InChI=1S/C9H19NO.ClH/c1-7-4-3-5-9(10-7)6-8(2)11;/h7-11H,3-6H2,1-2H3;1H
- InChI Key： WAKUSPNRESWJRZ-UHFFFAOYSA-N
- SMILES： CC1CCCC(N1)CC(C)O.Cl
Computed Properties
- Exact Mass: 157.14677
- Monoisotopic Mass: 193.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Related Literature
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1. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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